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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2-carbonitrile
Cat. No.: B14408892
Get Quote
\ J

Executive Summary

The dinitropyridine scaffold represents a critical balance between high energy density and
thermal insensitivity in modern energetic materials. Unlike traditional carbocyclic explosives
(e.g., TNT), nitrogen-rich heterocycles utilize high heat of formation (

) rather than just oxidation energy. This guide details the synthesis and characterization of two
primary targets derived from 2,6-diamino-3,5-dinitropyridine (ANPY):

» ANPyO (2,6-diamino-3,5-dinitropyridine-1-oxide): A high-density, insensitive high explosive
(IHE).

e PYX (2,6-bis(picrylamino)-3,5-dinitropyridine): A thermally stable explosive used in deep-well
perforation.[1]

Strategic Rationale & Chemistry
The "Push-Pull" Stabilization Mechanism

The stability of dinitropyridine derivatives arises from the "push-pull" electronic effect. The
electron-deficient pyridine ring, further deactivated by two nitro groups (
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, electron withdrawing), is stabilized by strong electron-donating amino groups (

)

o Causality: This conjugation reduces the bond order of the nitro groups, making them less
susceptible to accidental initiation (impact/friction) while maintaining high detonation velocity.

The N-Oxide Advantage

Converting ANPy to ANPyO introduces an N-oxide functionality.[2]
o Density: The highly polar

bond increases crystal packing efficiency (Density:
VS
for ANPYy).

o Oxygen Balance: It provides an internal oxygen source, improving combustion efficiency
without requiring external oxidizers.

Safety & Handling Protocols (Critical)

WARNING: All compounds described are energetic materials. Operations must be conducted in
a facility rated for explosive handling.
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Hazard Class Control Measure

All equipment, personnel, and vessels must be
Electrostatic Discharge (ESD) grounded. Use conductive flooring and antistatic

wrist straps.

Do not use ground glass joints. Use Teflon

Impact/Friction ) )
sleeves or polymeric reaction vessels.
Continuous temperature monitoring is
Thermal Runaway mandatory. Quench baths (ice/water) must be
immediately accessible.
o Initial synthesis must not exceed 1.0 gram.
Scale Limits

Scale-up requires remote handling.

Experimental Protocols
Protocol A: Synthesis of ANPyO (High Density Target)

Target: 2,6-Diamino-3,5-dinitropyridine-1-oxide Precursor: 2,6-Diaminopyridine[2][3][4]

Step 1: Nitration to ANPYy (Intermediate)[2]
e Reagents: 2,6-Diaminopyridine (10g), 98%

(40 mL), 98%
(15 mL).

e Procedure:
o Dissolve 2,6-diaminopyridine in

maintaining temp

o Dropwise add

while keeping temp
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. Note: Exothermic.[1][5][6]
o Heatto

for 2 hours.
o Pour onto crushed ice. Filter the yellow precipitate (ANPY).
o Validation:

(DMSO-

) should show loss of aromatic protons at C3/C5 positions.

Step 2: N-Oxidation to ANPyO[3][4]
» Reagents: ANPy (5g), Trifluoroacetic acid (TFA, 30 mL), 30%

(20 mL).

e Procedure:

o

Suspend ANPy in TFA.
o Add

slowly.

Reflux at

[¢]

for 4 hours. The solution will transition from yellow to bright orange/red.

Neutralize with

[¢]

(aq) to precipitate ANPyO.

o

Recrystallize from DMF/Water.

Protocol B: Synthesis of PYX (High Thermal Stability
Target)
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Target: 2,6-Bis(picrylamino)-3,5-dinitropyridine Precursor: 2,6-Diaminopyridine[7][8][9][10]

Step 1: Condensation
o Reagents: 2,6-Diaminopyridine, Picryl Chloride, NaF, DMF.[8]

e Mechanism: Nucleophilic aromatic substitution (

). NaF acts as an HF scavenger to drive the equilibrium.

e Procedure:
o Dissolve 2,6-diaminopyridine and Picryl Chloride (1:2 molar ratio) in dry DMF.
o Add NaF. Reflux for 4 hours.

o Precipitate intermediate (2,6-bis(picrylamino)pyridine) with water.

Step 2: Final Nitration

e Reagents: Intermediate from Step 1, 100%

e Procedure:
o Suspend intermediate in

at

o Allow to warm to RT. The dinitration occurs at the pyridine ring (positions 3 and 5).[11]

o Quench onice. Filter PYX product.

Workflow Visualization

The following diagram illustrates the divergent pathways from the common precursor to the
final energetic targets.
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Validation Checkpoints
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Caption: Divergent synthesis pathways for ANPyO and PYX from 2,6-diaminopyridine,
highlighting key reaction types (Nitration, Oxidation, Condensation).

Characterization & Performance Metrics

The following table compares the synthesized dinitropyridine derivatives against standard
military explosives (TATB and HMX).
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ANPyO PYX TATB HMX
Property . .
(Synthesized) (Synthesized) (Benchmark) (Benchmark)
Density (
1.88 1.77 1.93 1.91
, g/lcm3)
Decomp. Temp (
> 350 (dec) 360 384 280
, °C)
Detonation
Velocity ( ~7,840 ~7,600 7,980 9,100
, m/s)
Impact
Sensitivity ( >320 > 100 > 320 26
(Insensitive)
, €M)
] ] High
Primary Oil Well
o IHE / Boosters _ Nuclear Safety Performance
Application Perforation
Warheads

Analytical Validation

o DSC (Differential Scanning Calorimetry): Essential for verifying thermal stability.[6] ANPyO
should show a sharp exotherm only above

. Any peaks below
indicate incomplete nitration or impurities.

e HPLC: Use a C18 column with Acetonitrile/Water gradient to monitor the conversion of ANPy
to ANPyO. The N-oxide is significantly more polar and will elute earlier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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